Cas no 2545-82-6 (b-Alanine,N-(2,4-dihydroxy-3,3-dimethyl-1-oxopentyl)- (9CI))

• Product Name: b-Alanine,N-(2,4-dihydroxy-3,3-dimethyl-1-oxopentyl)- (9CI)
• CAS No: 2545-82-6
• MF: C₁₀H₁₉NO₅
• MW: 233.261563539505
• CID: 281768
• PubChem ID: 134545
• Update Time: 2025-04-19

b-Alanine,N-(2,4-dihydroxy-3,3-dimethyl-1-oxopentyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• b-Alanine,N-(2,4-dihydroxy-3,3-dimethyl-1-oxopentyl)- (9CI)
• 3-[(2,4-dihydroxy-3,3-dimethylpentanoyl)amino]propanoic acid
• 2545-82-6
• omega-Methyl pantothenic acid
• beta-Alanine, N-(2,4-dihydroxy-3,3-dimethyl-1-oxopentyl)-
• N-(2,4-Dihydroxy-3,3-dimethyl-1-oxopentyl)-beta-alanine
• 3-[(2,4-dihydroxy-3,3-dimethyl-pentanoyl)amino]propanoic acid
• N-(alpha, gamma-Dihydroxy-beta, beta-dimethylvaleryl)-beta-alanine, sodium salt

• Inchi： 1S/C10H19NO5/c1-6(12)10(2,3)8(15)9(16)11-5-4-7(13)14/h6,8,12,15H,4-5H2,1-3H3,(H,11,16)(H,13,14)
• InChI Key： LMVBDQSHTURIFI-UHFFFAOYSA-N
• SMILES： OC(C)C(C)(C)C(C(NCCC(=O)O)=O)O

Computed Properties

• Exact Mass: 233.126
• Monoisotopic Mass: 233.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.227
• Boiling Point: 540.6°Cat760mmHg
• Flash Point: 280.7°C
• Refractive Index: 1.506